N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine

• IUPAC Name: N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine
• InChI: InChI=1S/C12H15F2NO/c13-12(14)8-16-11-5-1-9(2-6-11)7-15-10-3-4-10/h1-2,5-6,10,12,15H,3-4,7-8H2
• InChI Key: HJQNHALMIREDDR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC=C(C=C2)OCC(F)F
• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol
• CAS No.: 1179045-52-3

Description

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine, also known as DFMDA, is a cyclopropanamine derivative that has been extensively studied for its potential therapeutic applications. It is a selective serotonin reuptake inhibitor (SSRI) and has been shown to have antidepressant effects in preclinical studies.

Mechanism of Action

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine is a selective serotonin reuptake inhibitor (SSRI) and works by blocking the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can improve mood and reduce symptoms of depression.
Biochemical and Physiological Effects:
This compound has been shown to increase the concentration of serotonin in the brain and to have antidepressant and anxiolytic effects in animal models. This compound has also been shown to have minimal effects on other neurotransmitters such as dopamine and norepinephrine, which may reduce the risk of side effects.

Advantages and Limitations for Lab Experiments

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine is a well-characterized compound that has been extensively studied in preclinical models of depression and anxiety. It has a high purity and can be easily synthesized in the laboratory. However, the effects of this compound in humans are not well understood, and further clinical studies are needed to determine its safety and efficacy.

Future Directions

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine has the potential to be a promising therapeutic agent for the treatment of depression and anxiety. Future research should focus on the safety and efficacy of this compound in humans, as well as its potential use in combination with other antidepressant medications. Additionally, the mechanism of action of this compound should be further elucidated to better understand its effects on serotonin reuptake and other neurotransmitters.

Synthesis Methods

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine can be synthesized by the reaction of 4-(2,2-difluoroethoxy)benzylamine with cyclopropanecarboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The reaction yields this compound as a white solid with a purity of over 99%. The synthesis method has been optimized to achieve high yields and purity.

Scientific Research Applications

N-[[4-(2,2-difluoroethoxy)phenyl]methyl]cyclopropanamine has been extensively studied for its potential therapeutic applications, particularly in the treatment of depression. Preclinical studies have shown that this compound has antidepressant effects in animal models of depression. This compound has also been shown to have anxiolytic effects and may be useful in the treatment of anxiety disorders.